![molecular formula C20H25NO3 B5010208 ethyl 1-[(4-methoxy-1-naphthyl)methyl]-4-piperidinecarboxylate](/img/structure/B5010208.png)
ethyl 1-[(4-methoxy-1-naphthyl)methyl]-4-piperidinecarboxylate
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Description
The compound is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The presence of the methoxy group (-OCH3) and the ethyl group (-CH2CH3) suggest that this compound might have unique properties compared to naphthalene itself .
Synthesis Analysis
While the exact synthesis process for this compound isn’t available, it might involve the reaction of a naphthalene derivative with an appropriate methoxy and ethyl group precursor. The synthesis could potentially involve steps such as Friedel-Crafts alkylation, nucleophilic substitution, or other organic reactions .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the naphthalene core and the attached groups. The methoxy group is likely to be electron-donating, which could influence the compound’s reactivity .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the naphthalene core and the attached groups. The methoxy group, for example, could potentially undergo demethylation under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the naphthalene core, the methoxy group, and the ethyl group .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-3-24-20(22)15-10-12-21(13-11-15)14-16-8-9-19(23-2)18-7-5-4-6-17(16)18/h4-9,15H,3,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIPJQBAMFOBNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC=C(C3=CC=CC=C23)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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